![molecular formula C23H14Cl5NO2 B2374860 [(Z)-[(4-chlorophenyl)-[2-(2,4-dichlorophenyl)cyclopropyl]methylidene]amino] 3,4-dichlorobenzoate CAS No. 338749-31-8](/img/structure/B2374860.png)
[(Z)-[(4-chlorophenyl)-[2-(2,4-dichlorophenyl)cyclopropyl]methylidene]amino] 3,4-dichlorobenzoate
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Description
[(Z)-[(4-chlorophenyl)-[2-(2,4-dichlorophenyl)cyclopropyl]methylidene]amino] 3,4-dichlorobenzoate is a useful research compound. Its molecular formula is C23H14Cl5NO2 and its molecular weight is 513.62. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
- Schiff base sulfur ether derivatives containing 1,2,4-triazole unit, synthesized using a compound similar to (Z)-[(4-chlorophenyl)-[2-(2,4-dichlorophenyl)cyclopropyl]methylidene]amino] 3,4-dichlorobenzoate, demonstrated significant antifungal activity (Zheng Yu-gu, 2015).
- A study focusing on molecular docking, vibrational, structural, electronic, and optical studies of related compounds indicated potential biological activities, particularly in inhibiting Placenta growth factor (PIGF-1) (K. Vanasundari et al., 2018).
Chemical Synthesis and Properties
- Research on the synthesis of related compounds revealed insights into the structural properties and potential applications in chemical synthesis (Zheng Jing, 2012).
- Investigations into the crystal structure of similar Schiff base compounds have provided valuable information on their molecular configuration and potential utility in materials science (N. Sharma et al., 2014).
Potential Applications in Antiviral Therapy
- A study on Z- and E-methylenecyclopropane nucleoside analogues, closely related to the query compound, showed significant antiviral activity against a range of viruses (Y. Qiu et al., 1998).
Electrochemical and Spectroscopic Studies
- Research on N,N'-bis[(3,4-dichlorophenyl)methylidene]cyclohexane-1,4-diamine and its metal complexes, which are structurally similar, provided insights into their electrochemical and spectroscopic properties (M. Dolaz et al., 2009).
Antioxidant and Antitumor Activities
- Some compounds closely related to (Z)-[(4-chlorophenyl)-[2-(2,4-dichlorophenyl)cyclopropyl]methylidene]amino] 3,4-dichlorobenzoate have been evaluated for antioxidant and antitumor activities, indicating potential therapeutic applications (M. A. El-Moneim et al., 2011).
properties
IUPAC Name |
[(Z)-[(4-chlorophenyl)-[2-(2,4-dichlorophenyl)cyclopropyl]methylidene]amino] 3,4-dichlorobenzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H14Cl5NO2/c24-14-4-1-12(2-5-14)22(18-11-17(18)16-7-6-15(25)10-20(16)27)29-31-23(30)13-3-8-19(26)21(28)9-13/h1-10,17-18H,11H2/b29-22+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCPGAKMODQGNHH-QUPMIFSKSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1C(=NOC(=O)C2=CC(=C(C=C2)Cl)Cl)C3=CC=C(C=C3)Cl)C4=C(C=C(C=C4)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(C1/C(=N/OC(=O)C2=CC(=C(C=C2)Cl)Cl)/C3=CC=C(C=C3)Cl)C4=C(C=C(C=C4)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H14Cl5NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
513.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.